Cas no 897462-72-5 (2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(4-methylphenyl)acetamide)

• Product Name: 2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(4-methylphenyl)acetamide
• CAS No: 897462-72-5
• MF: C₂₂H₂₁N₃O₂S
• MW: 391.486043691635
• CID: 5480052
• Update Time: 2025-05-17

2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-3-acetamide, 6-(4-ethoxyphenyl)-N-(4-methylphenyl)-
• 2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(4-methylphenyl)acetamide

• Inchi： 1S/C22H21N3O2S/c1-3-27-19-10-6-16(7-11-19)20-13-25-18(14-28-22(25)24-20)12-21(26)23-17-8-4-15(2)5-9-17/h4-11,13-14H,3,12H2,1-2H3,(H,23,26)
• InChI Key： PZTIWPOYMOKNEH-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(C)C=C2)=O)N2C=C(C3=CC=C(OCC)C=C3)N=C12

Additional information on 2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-(4-methylphenyl)acetamide

Compound CAS No 897462-72-5: A Comprehensive Overview

The compound with CAS No 897462-72-5, known as 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(4-methylphenyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of imidazothiazoles, which are heterocyclic compounds characterized by their unique structural features and versatile reactivity. The molecule's structure incorporates a thiazole ring fused with an imidazole ring, making it a member of the imidazothiazole family, which has garnered considerable attention due to its diverse biological activities and synthetic versatility.

Recent studies have highlighted the importance of imidazothiazoles in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The presence of substituents such as the 4-ethoxyphenyl group and the N-(4-methylphenyl)acetamide moiety in this compound suggests that it may exhibit enhanced bioavailability and selectivity towards specific biological targets. These substituents not only influence the molecule's physical properties but also play a crucial role in modulating its pharmacokinetic profile.

The synthesis of CAS No 897462-72-5 involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization steps. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent advancements in microwave-assisted synthesis have enabled the rapid formation of the imidazothiazole core structure, significantly reducing reaction times while maintaining product quality.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting inflammatory pathways. The N-(4-methylphenyl)acetamide group is known to enhance membrane permeability, allowing the molecule to effectively penetrate cellular barriers and interact with intracellular targets. Furthermore, computational studies using molecular docking techniques have revealed that this compound exhibits strong binding affinity towards key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound for developing novel anti-inflammatory agents.

Another area where this compound has demonstrated potential is in antifungal applications. The imidazo[2,1-b][1,3]thiazole framework is known to disrupt fungal cell membranes by interfering with ergosterol biosynthesis—a critical process for fungal viability. Recent experiments have shown that CAS No 897462-72-5 exhibits potent activity against pathogenic fungi such as *Candida albicans* and *Aspergillus fumigatus*, making it a promising candidate for antifungal drug development.

The structural versatility of this compound also makes it an attractive candidate for exploring its application in materials science. The thiazole moiety is known for its ability to form stable coordination complexes with transition metals, which could be exploited in designing new materials for catalysis or electronic applications. Preliminary studies have indicated that this compound can act as a ligand for copper(II) ions, forming complexes with potential applications in catalytic processes.

In conclusion, CAS No 897462-72-5, or 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(4-methylphenyl)acetamide, represents a significant advancement in heterocyclic chemistry. Its unique structure endows it with diverse biological activities and synthetic potential, positioning it as a valuable tool in drug discovery and materials science research. As ongoing studies continue to uncover its full range of applications, this compound is poised to make substantial contributions to various fields within the chemical sciences.